Ethyl 8-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate;dihydrochloride

• IUPAC Name: ethyl 8-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate;dihydrochloride
• InChI: InChI=1S/C10H15N3O2.2ClH/c1-2-15-10(14)8-6-13-5-3-4-7(11)9(13)12-8;;/h6-7H,2-5,11H2,1H3;2*1H
• InChI Key: JYUNFFMFOIEYSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2CCCC(C2=N1)N.Cl.Cl
• Molecular Formula: C10H17Cl2N3O2
• Molecular Weight: 282.16 g/mol
• CAS No.: 2305252-98-4

Description

Ethyl 8-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate;dihydrochloride is a chemical compound with potential biological activities. It belongs to the class of hydrazone derivatives, which are known to exhibit a wide variety of biological activities including anti-microbial.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux led to the generation of hydrazone derivatives. The synthesis of carbohydrazide was accomplished in six steps from commercially available 2-amino pyrimidine.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not mentioned in the retrieved sources, hydrazones in general are known to be synthesized by refluxing the appropriate quantity of substituted hydrazines/hydrazides with ketones and aldehydes in suitable solvents like ethanol, ethanol-glacial acetic acid, tetrahydrofuran, butanol, methanol, glacial acetic acid, etc.

Future Directions

The future directions for research on Ethyl 8-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate;dihydrochloride and similar compounds could involve further exploration of their biological activities and potential applications, particularly given their wide range of biological activities. Further studies could also focus on optimizing the synthesis process and investigating the detailed mechanism of action.